Cas no 1806185-72-7 (Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806185-72-7
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4838215
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)3-2-16-7(19-9(12,13)14)4(5(3)15)6(10)11/h2,6H,1H3
• InChI Key： ZRTYHPSDMUTRNG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806185-72-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1806185-72-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and anti-inflammatory pathways. The unique structural features of this pyridine derivative, including the presence of difluoromethyl, iodo, and trifluoromethoxy substituents, contribute to its remarkable reactivity and utility in drug development.

The difluoromethyl group is a key pharmacophore in many modern drugs due to its ability to enhance metabolic stability and binding affinity. In particular, compounds containing this moiety have shown promise in the treatment of cancer and infectious diseases. The iodo substituent at the 4-position of the pyridine ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel drug candidates with tailored biological activities.

The trifluoromethoxy group adds another layer of functionality, influencing both the electronic properties and solubility of the molecule. This group is frequently employed in medicinal chemistry to modulate receptor interactions and improve pharmacokinetic profiles. The combination of these three distinct substituents makes Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate a highly valuable building block for synthetic chemists.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting neurological disorders. Pyridine derivatives have emerged as a prominent class of compounds due to their ability to interact with a wide range of biological targets. For instance, studies have demonstrated that certain pyridine-based molecules can modulate neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate has been utilized in several synthetic routes aimed at creating novel neuroactive agents.

The anti-inflammatory potential of this compound has also been explored. Inflammation is a hallmark of numerous chronic diseases, including arthritis and autoimmune disorders. By leveraging the reactivity of the iodo and ester functionalities, researchers have synthesized derivatives that exhibit potent anti-inflammatory effects. These derivatives often target key inflammatory pathways, such as COX-2 and NF-κB, providing promising leads for new drug development.

The synthesis of Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. Typically, the synthesis begins with the preparation of a pyridine core, followed by sequential introduction of the difluoromethyl, iodo, and trifluoromethoxy groups. Each step requires careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents efficiently.

The growing interest in fluorinated compounds has driven innovation in synthetic methodologies. Fluorochemicals are known for their unique electronic properties and biological activities, making them indispensable in drug design. The presence of multiple fluorine atoms in Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate underscores its role as a cutting-edge intermediate in this rapidly evolving field.

Efforts to develop sustainable synthetic routes have also gained momentum. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce environmental impact. In the case of Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate, efforts are underway to optimize synthetic protocols using renewable feedstocks and catalytic systems that enhance efficiency while reducing byproducts.

The pharmaceutical industry continues to invest heavily in discovering new active ingredients derived from pyridine scaffolds. The structural diversity offered by Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate makes it an ideal candidate for generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead molecules with desired pharmacological properties before they enter more costly and time-consuming preclinical testing.

In conclusion, Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806185-72-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a powerful tool for synthesizing novel therapeutic agents targeting various diseases, particularly neurological and inflammatory conditions. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.